(2E)-2-{3-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-4-methoxybenzylidene}-N-(prop-2-en-1-yl)hydrazinecarbothioamide

• Molecular Formula: C20H20N4OS3
• Molecular Weight: 428.6 g/mol
• IUPAC Name: 1-[(E)-[3-(1,3-benzothiazol-2-ylsulfanylmethyl)-4-methoxyphenyl]methylideneamino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C20H20N4OS3/c1-3-10-21-19(26)24-22-12-14-8-9-17(25-2)15(11-14)13-27-20-23-16-6-4-5-7-18(16)28-20/h3-9,11-12H,1,10,13H2,2H3,(H2,21,24,26)/b22-12+
• InChI Key: HJDTWQKQUPCSAY-WSDLNYQXSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=S)NCC=C)CSC2=NC3=CC=CC=C3S2
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=S)NCC=C)CSC2=NC3=CC=CC=C3S2

Description

N-ALLYL-2-((E)-1-{3-[(1,3-BENZOTHIAZOL-2-YLSULFANYL)METHYL]-4-METHOXYPHENYL}METHYLIDENE)-1-HYDRAZINECARBOTHIOAMIDE is a complex organic compound that features a benzothiazole moiety, a methoxyphenyl group, and a hydrazinecarbothioamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ALLYL-2-((E)-1-{3-[(1,3-BENZOTHIAZOL-2-YLSULFANYL)METHYL]-4-METHOXYPHENYL}METHYLIDENE)-1-HYDRAZINECARBOTHIOAMIDE typically involves multiple steps. One common approach is to start with the preparation of the benzothiazole derivative, followed by the introduction of the methoxyphenyl group and the hydrazinecarbothioamide moiety. The final step involves the allylation of the hydrazinecarbothioamide.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

N-ALLYL-2-((E)-1-{3-[(1,3-BENZOTHIAZOL-2-YLSULFANYL)METHYL]-4-METHOXYPHENYL}METHYLIDENE)-1-HYDRAZINECARBOTHIOAMIDE can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the benzothiazole moiety to its corresponding amine.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium methoxide for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines.

Scientific Research Applications

N-ALLYL-2-((E)-1-{3-[(1,3-BENZOTHIAZOL-2-YLSULFANYL)METHYL]-4-METHOXYPHENYL}METHYLIDENE)-1-HYDRAZINECARBOTHIOAMIDE has several scientific research applications:

Medicinal Chemistry: This compound is being investigated for its potential as an anticancer agent due to its ability to inhibit certain enzymes involved in cancer cell proliferation.

Materials Science: It can be used in the development of novel materials with unique electronic or optical properties.

Organic Synthesis: The compound serves as a versatile intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of N-ALLYL-2-((E)-1-{3-[(1,3-BENZOTHIAZOL-2-YLSULFANYL)METHYL]-4-METHOXYPHENYL}METHYLIDENE)-1-HYDRAZINECARBOTHIOAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The benzothiazole moiety can bind to the active site of enzymes, inhibiting their activity. The methoxyphenyl group may enhance the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• N-ALLYL-2-[(1H-BENZIMIDAZOL-2-YLSULFANYL)ACETYL]HYDRAZINECARBOTHIOAMIDE
• 2-(BENZOTHIAZOL-2-YLSULFANYL)-N-P-TOLYL-ACETAMIDE

Uniqueness

N-ALLYL-2-((E)-1-{3-[(1,3-BENZOTHIAZOL-2-YLSULFANYL)METHYL]-4-METHOXYPHENYL}METHYLIDENE)-1-HYDRAZINECARBOTHIOAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of the benzothiazole moiety, in particular, is a key differentiator, as it imparts unique electronic and steric characteristics that influence the compound’s reactivity and interactions with biological targets.